Cas no 714568-42-0 (Benzeneethanamine, 4-(1H-imidazol-2-yl)-)

• Product Name: Benzeneethanamine, 4-(1H-imidazol-2-yl)-
• CAS No: 714568-42-0
• MF: C₁₁H₁₃N₃
• MW: 187.241021871567
• CID: 545523
• PubChem ID: 22390691
• Update Time: 2025-04-19

Benzeneethanamine, 4-(1H-imidazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine, 4-(1H-imidazol-2-yl)-
• 2-[4-(1H-imidazol-2-yl)phenyl]ethanamine
• AIRNLNNMDXJODP-UHFFFAOYSA-N
• SCHEMBL4370442
• DTXSID00625373
• 714568-42-0
• FT-0761737
• 2-[4-(1H-Imidazol-2-yl)phenyl]ethan-1-amine

• Inchi： 1S/C11H13N3/c12-6-5-9-1-3-10(4-2-9)11-13-7-8-14-11/h1-4,7-8H,5-6,12H2,(H,13,14)
• InChI Key： AIRNLNNMDXJODP-UHFFFAOYSA-N
• SMILES： N1C=CN=C1C1C=CC(=CC=1)CCN

Computed Properties

• Exact Mass: 187.110947427g/mol
• Monoisotopic Mass: 187.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 54.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles